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Compound of Interest

Compound Name: N-Isobutylformamide

Cat. No.: B3055034 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of N-
Isobutylformamide. The information is presented to be a valuable resource for professionals

in research and development, particularly in the pharmaceutical and chemical industries.

Introduction
N-Isobutylformamide, with the CAS number 6281-96-5, is a monoalkyl-substituted amide.[1]

[2] Like other amides, its physical characteristics, such as a relatively high boiling point and

water solubility, are influenced by the polarity of the amide group and its capacity for hydrogen

bonding.[3][4][5] These properties make it a subject of interest as a solvent and an intermediate

in the synthesis of pharmaceuticals and agrochemicals.[1] This document details its key

physical constants, the methodologies for their determination, and a visual representation of a

standard experimental workflow.

Core Physical Properties
The quantitative physical data for N-Isobutylformamide are summarized in the table below for

ease of reference and comparison.
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Property Value Source(s)

Molecular Formula C5H11NO [1][6][7]

Molecular Weight 101.15 g/mol [1][6][7]

Appearance Colorless liquid [1]

Boiling Point 173-175 °C [1]

Density 0.94 g/cm³ [1]

Solubility in Water Soluble [1]

CAS Number 6281-96-5 [1][6][7]

InChI Key
XCTTVNSXEHWZBI-

UHFFFAOYSA-N
[1][7]

Experimental Protocols
Detailed methodologies for determining the key physical properties of liquid organic

compounds like N-Isobutylformamide are outlined below. These represent standard

laboratory procedures.

3.1. Determination of Boiling Point (Capillary Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[8] A common and effective method for its determination involves the use

of a Thiele tube or an aluminum block heating apparatus.[1][6]

Apparatus: Thiele tube or aluminum block, thermometer, small fusion tube, capillary tube

(sealed at one end), heating source (e.g., Bunsen burner), and the liquid sample (N-
Isobutylformamide).

Procedure:

A small quantity of N-Isobutylformamide is placed into the fusion tube.
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The capillary tube is placed into the fusion tube with its open end submerged in the liquid

and the sealed end protruding above the surface.[1][6]

The fusion tube is attached to a thermometer, ensuring the sample and the thermometer

bulb are at the same level.

The assembly is placed in the Thiele tube or aluminum block and heated gently and

uniformly.[1][2]

As the temperature rises, air trapped in the capillary tube will slowly be expelled.

The temperature at which a rapid and continuous stream of bubbles emerges from the

capillary tube is noted; this is the boiling point of the liquid.[1][8]

Heating is stopped, and the temperature at which the liquid is drawn back into the capillary

tube is also recorded as the boiling point.[6][8]

3.2. Determination of Density (Gravimetric Method)

The density of a liquid is its mass per unit volume.[9] A straightforward and accurate method for

determining the density of a liquid involves weighing a known volume.

Apparatus: A pycnometer (a glass flask with a precise volume) or a graduated cylinder, and

an analytical balance.[10]

Procedure:

The mass of the clean, dry pycnometer or graduated cylinder is accurately measured

using the analytical balance.[11]

The container is then filled with a known volume of N-Isobutylformamide.

The mass of the container with the liquid is measured.[11]

The mass of the liquid is determined by subtracting the mass of the empty container from

the mass of the filled container.[11]

The density is calculated by dividing the mass of the liquid by its known volume.[9][12]
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3.3. Determination of Solubility in Water

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

For a liquid like N-Isobutylformamide in water, this is a qualitative or quantitative assessment.

Apparatus: Test tubes, graduated pipettes, and the liquid sample.

Procedure for Qualitative Determination:

A small, measured volume of N-Isobutylformamide (e.g., 0.05 mL) is placed in a test

tube.[13]

A measured volume of water (e.g., 0.75 mL) is added in small portions.[13]

After each addition of water, the test tube is vigorously shaken.[13]

The mixture is observed for homogeneity. If a single, clear phase results, the substance is

considered soluble. If two distinct layers remain or the solution is cloudy, it is insoluble or

partially soluble.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the boiling point of N-Isobutylformamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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